(Z)-2-(4-Chlorophenyl)-5-(4-methoxybenzylidene)-5H-thiazol-4-one

• IUPAC Name: (5Z)-2-(4-chlorophenyl)-5-[(4-methoxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C17H12ClNO2S/c1-21-14-8-2-11(3-9-14)10-15-16(20)19-17(22-15)12-4-6-13(18)7-5-12/h2-10H,1H3/b15-10-
• InChI Key: BYPSEBXZQCBFIP-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N=C(S2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N=C(S2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12ClNO2S
• DSSTOX Substance ID: DTXSID10677146
• Molecular Weight: 329.8 g/mol
• CAS No.: 1272519-89-7

Description

CAY10649, formally known as (Z)-2-(4-chlorophenyl)-5-(4-methoxybenzylidene)thiazol-4(5H)-one, is a thiazolinone compound. It is recognized for its ability to directly inhibit the formation of 5-lipoxygenase products. This enzyme catalyzes the biosynthesis of leukotrienes, which play a significant role in various inflammatory responses, including neutrophil chemotaxis, vascular permeability, and smooth muscle contraction .

Scientific Research Applications

CAY10649 has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. Its primary use is as a research tool to study the role of 5-lipoxygenase in various biological processes. This includes investigating the enzyme’s involvement in inflammatory diseases, cancer, and other conditions where leukotrienes play a critical role .

In medicine, CAY10649 is used to explore potential therapeutic approaches for diseases characterized by excessive inflammation. By inhibiting 5-lipoxygenase, researchers can assess the compound’s efficacy in reducing symptoms and progression of these diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CAY10649 involves the reaction of 4-chlorobenzaldehyde with 4-methoxybenzylidene thiazolinone under specific conditions. The reaction typically requires a solvent such as dimethylformamide (DMF) and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

CAY10649 primarily undergoes inhibition reactions, specifically targeting the 5-lipoxygenase enzyme. It does not typically participate in oxidation, reduction, or substitution reactions under standard conditions .

Common Reagents and Conditions

The inhibition of 5-lipoxygenase by CAY10649 is facilitated by the presence of calcium and arachidonic acid. These reagents are essential for the activation of the enzyme, allowing CAY10649 to effectively inhibit its activity .

Major Products Formed

The primary product formed from the reaction of CAY10649 with 5-lipoxygenase is the inhibition of leukotriene biosynthesis. This results in a decrease in inflammatory responses mediated by leukotrienes .

Comparison with Similar Compounds

CAY10649 is unique in its high potency as a direct inhibitor of 5-lipoxygenase. Similar compounds include zileuton, baicalein, and nordihydroguaiaretic acid, which also inhibit lipoxygenase activity but differ in their specificity and potency .

Zileuton: A selective 5-lipoxygenase inhibitor with a different chemical structure.

Baicalein: A 12-lipoxygenase inhibitor that also exhibits some activity against 5-lipoxygenase.

Nordihydroguaiaretic acid: A non-selective lipoxygenase inhibitor with broader activity against various lipoxygenase isoforms.

CAY10649 stands out due to its specific and potent inhibition of 5-lipoxygenase, making it a valuable tool for studying the enzyme’s role in inflammation and related diseases .